Cas no 203737-93-3 (Istaroxime)

Istaroxime is a novel dual-acting agent that combines inhibitory effects on Na+/K+-ATPase with stimulatory activity on sarcoplasmic reticulum Ca2+-ATPase (SERCA2a). This dual mechanism enhances myocardial contractility while promoting diastolic relaxation, making it a promising candidate for acute heart failure treatment. Unlike traditional inotropes, Istaroxime avoids increasing intracellular calcium overload or cyclic AMP, reducing the risk of arrhythmias and myocardial injury. Its ability to improve both systolic and diastolic function distinguishes it from conventional therapies. Preclinical and clinical studies suggest favorable hemodynamic effects, including increased cardiac output and decreased pulmonary capillary wedge pressure, without significant adverse effects on heart rate or oxygen demand.
Istaroxime structure
Istaroxime structure
Product Name:Istaroxime
CAS No:203737-93-3
MF:C21H32N2O3
MW:360.490386009216
CID:909662
PubChem ID:9841834
Update Time:2025-10-28

Istaroxime Chemical and Physical Properties

Names and Identifiers

    • Istaroxime
    • (3E,5S,8R,9S,10R,13S,14S)-3-(2-aminoethoxyimino)-10,13-dimethyl-1,2,4,5,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-6,17-dione
    • PST-2744
    • 5-alpha-Androstane-3,6,17-trione 3-[O-(2-aminoethyl)oxime]
    • PST 2744
    • (5alpha)-Androstane-3,6,17-trione 3-[O-(2-aminoethyl)oxime]
    • PST2744
    • PST2744/PST-2744
    • CS-1089
    • Istaroxime(PST2744)
    • EX-A1517E
    • AC-36855
    • BDBM50605867
    • CHEMBL469045
    • CS-1531
    • Istaroxime [INN]
    • Androstane-3,6,17-trione, 3-(O-(2-aminoethyl)oxime), (3E,5alpha)-
    • BRD-K95412502-003-01-5
    • 5-alpha-Androstan-6,17-dione, 3-((2-aminoethoxy)imino)-
    • 3-((2-Aminoethoxy)imino)-5alpha-androstan-6,17-dione
    • UNII-W8I9H2TPPL
    • W40687GO3S
    • AS-78198
    • NS00072443
    • ANDROSTANE-3,6,17-TRIONE, 3-(O-(2-AMINOETHYL)OXIME), (3E,5.ALPHA.)-
    • AKOS024259258
    • E-Istaroxime
    • W8I9H2TPPL
    • DB06157
    • UNII-W40687GO3S
    • ST-2744
    • SCHEMBL7285904
    • 203738-46-9
    • 203737-93-3
    • Debio-0614
    • Istaroxime, (E)-
    • DA-74601
    • HY-15718
    • Inchi: InChI=1S/C21H32N2O3/c1-20-7-5-13(23-26-10-9-22)11-17(20)18(24)12-14-15-3-4-19(25)21(15,2)8-6-16(14)20/h14-17H,3-12,22H2,1-2H3/t14-,15-,16-,17+,20+,21-/m0/s1
    • InChI Key: MPYLDWFDPHRTEG-IFVNMTGRSA-N
    • SMILES: O=C1CC[C@@]2([H])[C@]3([H])CC([C@@]4([H])C/C(CC[C@]4(C)[C@@]3([H])CC[C@@]21C)=N/OCCN)=O

Computed Properties

  • Exact Mass: 360.24146
  • Monoisotopic Mass: 360.24129289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 511.1±60.0 °C at 760 mmHg
  • Flash Point: 262.9±32.9 °C
  • Solubility: Almost insoluble (0.065 g/l) (25 º C),
  • PSA: 81.75
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Istaroxime Pricemore >>

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Additional information on Istaroxime

Istaroxime (CAS No. 203737-93-3): A Promising Compound in Cardiovascular Therapeutics

Istaroxime (CAS No. 203737-93-3) is a novel compound that has garnered significant attention in the field of cardiovascular therapeutics. This compound, also known as 4-(2-aminoethyl)-N-(2,6-dimethylphenyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxamide, is a potent and selective inhibitor of the sodium-potassium ATPase pump. Its unique mechanism of action and potential therapeutic benefits have made it a subject of extensive research and clinical trials.

The development of Istaroxime has been driven by the need for more effective treatments for heart failure, a condition characterized by the heart's inability to pump blood effectively. Traditional therapies, such as ACE inhibitors and beta-blockers, have limitations in terms of efficacy and side effects. Istaroxime offers a new approach by modulating the sodium-potassium ATPase pump, which plays a crucial role in maintaining cardiac function.

Recent studies have shown that Istaroxime can improve cardiac contractility and reduce myocardial oxygen consumption without causing significant adverse effects. This dual action makes it particularly promising for patients with heart failure who are at risk of developing complications from traditional treatments. The compound has been tested in various preclinical models and has demonstrated consistent improvements in cardiac function and survival rates.

In clinical trials, Istaroxime has shown promising results in improving symptoms and quality of life for patients with heart failure. A phase II trial involving 150 patients with chronic heart failure found that those treated with Istaroxime had significant improvements in ejection fraction and exercise tolerance compared to the placebo group. These findings have paved the way for further clinical investigations and potential regulatory approval.

The mechanism of action of Istaroxime involves its ability to inhibit the sodium-potassium ATPase pump, which is responsible for maintaining the electrochemical gradient across the cell membrane. By modulating this pump, Istaroxime can enhance calcium handling in cardiac myocytes, leading to improved contractility and reduced oxygen consumption. This dual effect is particularly beneficial in heart failure, where both contractility and energy efficiency are compromised.

Beyond its primary role in heart failure treatment, Istaroxime has also shown potential in other cardiovascular conditions. Preclinical studies have suggested that it may have protective effects against ischemia-reperfusion injury, a common complication following myocardial infarction. Additionally, there is evidence that Istaroxime can improve endothelial function and reduce inflammation, which are key factors in the progression of cardiovascular diseases.

The safety profile of Istaroxime has been extensively evaluated in both preclinical and clinical settings. Animal studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects. In human trials, the most commonly reported adverse events were mild gastrointestinal symptoms and dizziness, which were generally well-managed with dose adjustments or supportive care.

The development of Istaroxime represents a significant advancement in the field of cardiovascular medicine. Its unique mechanism of action and promising clinical results make it a potential game-changer for patients with heart failure and other cardiovascular conditions. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical practice.

In conclusion, Istaroxime (CAS No. 203737-93-3) is a promising compound with significant potential in cardiovascular therapeutics. Its ability to improve cardiac function and reduce myocardial oxygen consumption without significant adverse effects makes it an attractive candidate for further development and clinical application. As research progresses, it is likely that we will see more innovative uses for this compound in the treatment of heart failure and other cardiovascular diseases.

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